Cas no 2306268-75-5 (5-(Trifluoromethyl)-1,3-benzothiazol-2-amine hydrobromide)

5-(Trifluoromethyl)-1,3-benzothiazol-2-amine hydrobromide is a fluorinated benzothiazole derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for the synthesis of bioactive compounds. The hydrobromide salt form improves solubility and handling properties, facilitating its use in various reaction conditions. This compound is particularly relevant in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates due to its robust heterocyclic framework. Its well-defined structure and high purity make it suitable for precise synthetic applications and structure-activity relationship studies.

5-(Trifluoromethyl)-1,3-benzothiazol-2-amine hydrobromide structure

2306268-75-5 structure

Product Name:5-(Trifluoromethyl)-1,3-benzothiazol-2-amine hydrobromide

CAS No:2306268-75-5

MF:C₈H₆BrF₃N₂S

MW:299.11084985733

CID:5164971

Update Time:2026-03-04

5-(Trifluoromethyl)-1,3-benzothiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

- 5-(Trifluoromethyl)-1,3-benzothiazol-2-amine hydrobromide
- 5-(Trifluoromethyl)benzo[d]thiazol-2-amine hydrobromide
- 5-(trifluoromethyl)-1,3-benzothiazol-2-amine;hydrobromide
- 5-(Trifluoromethyl)benzo[d]thiazol-2-aminehydrobromide
- Inchi： 1S/C8H5F3N2S.BrH/c9-8(10,11)4-1-2-6-5(3-4)13-7(12)14-6;/h1-3H,(H2,12,13);1H
- InChI Key： JTTDLVUMFKOUIQ-UHFFFAOYSA-N
- SMILES： Br.S1C(N)=NC2C=C(C(F)(F)F)C=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 221
Topological Polar Surface Area: 67.2

5-(Trifluoromethyl)-1,3-benzothiazol-2-amine hydrobromide Pricemore >>

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